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molecular formula C8H18N2O B1217089 Octanohydrazide CAS No. 6304-39-8

Octanohydrazide

Cat. No. B1217089
CAS RN: 6304-39-8
M. Wt: 158.24 g/mol
InChI Key: VMUZVGRNTPFTKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04168300

Procedure details

Production of the spacer-gel derivative: Ethyl caprylate was converted into the corresponding hydrazide by hydrazinolysis, by initially admixing 10 ml. of this ethyl ester with 10 ml. of 98% hydrazine hydrate. Ethanol (22 ml.) was added as solvent, until the reaction mixture cleared, following which the solution was left at room temperature for 15 hours. The crystallized out resulting caprylhydrazide was filtered off and washed with ice water and then with aqueous methanol (1:1) of room temperature.
Name
Ethyl caprylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
hydrazide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
hydrazine hydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Ethanol
Quantity
22 mL
Type
solvent
Reaction Step Five
Name
caprylhydrazide

Identifiers

REACTION_CXSMILES
[C:1]([O:10]CC)(=O)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].O.[NH2:14][NH2:15]>C(O)C>[C:1]([NH:14][NH2:15])(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8] |f:1.2|

Inputs

Step One
Name
Ethyl caprylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCCCC)(=O)OCC
Step Two
[Compound]
Name
hydrazide
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
[Compound]
Name
ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
hydrazine hydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.NN
Step Five
Name
Ethanol
Quantity
22 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crystallized

Outcomes

Product
Details
Reaction Time
 15 h
Name
caprylhydrazide
Type
product
Smiles
C(CCCCCCC)(=O)NN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.